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Compound of Interest

Compound Name: Monohexyl Phthalate

Cat. No.: B122986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Monohexyl phthalate (MHP) is the monoester metabolite of the plasticizer di(n-hexyl)

phthalate (DnHP). As a member of the phthalate class of compounds, MHP is recognized as an

endocrine-disrupting chemical with the potential to interfere with normal hormonal signaling

pathways. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, metabolic fate, and molecular mechanisms of action of

monohexyl phthalate. Detailed experimental protocols and visual representations of key

biological pathways are included to support further research and drug development efforts in

related fields.

Chemical Identity and Structure
Monohexyl phthalate is a phthalic acid monoester formed by the condensation of one of the

carboxylic acid groups of phthalic acid with a hexanol molecule.

Table 1: Chemical Identifiers for Monohexyl Phthalate
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Identifier Value Citation

IUPAC Name
2-(hexyloxycarbonyl)benzoic

acid
[1][2]

CAS Number 24539-57-9 [1][2][3]

Molecular Formula C₁₄H₁₈O₄ [1][3][4]

SMILES
CCCCCCOC(=O)C1=CC=CC=

C1C(=O)O
[1][5]

InChI Key
XOSNGXNHDRYFEF-

UHFFFAOYSA-N
[1][5][6]

Physicochemical Properties
The physicochemical properties of monohexyl phthalate are crucial for understanding its

environmental fate, bioavailability, and toxicokinetics. It is generally characterized as a

colorless to pale yellow liquid.[7] It exhibits solubility in organic solvents and has limited

solubility in water.[7]

Table 2: Physicochemical Properties of Monohexyl Phthalate

Property Value Citation

Molecular Weight 250.29 g/mol [1][3]

Melting Point -45.7 °C

Boiling Point
81.6 °C (Note: Pressure not

specified, likely reduced)

Water Solubility
Limited (Quantitative data not

readily available)
[7]

LogP (Octanol-Water Partition

Coefficient)
~5.2 (experimental)

Predicted XlogP 4.2 [6]

pKa (Predicted) 3.39 ± 0.36
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Metabolism and Toxicokinetics
Mono-n-hexyl phthalate is the primary metabolite of di-n-hexyl phthalate (DnHP).[3] The

metabolism of DnHP to MHP is a critical activation step, as the monoester form is often more

biologically active than the parent diester.

Metabolic Pathway
The primary metabolic pathway for di(n-hexyl) phthalate involves the hydrolysis of one of the

ester linkages to form monohexyl phthalate. This reaction is catalyzed by various esterases

present in the body. Further metabolism of monohexyl phthalate can occur, primarily through

oxidation of the hexyl side chain and subsequent conjugation reactions, such as

glucuronidation, to facilitate excretion. While detailed metabolic studies are more extensive for

the structurally similar mono(2-ethylhexyl) phthalate (MEHP), the general pathways are

considered analogous. For MEHP, secondary metabolites include hydroxylated and

carboxylated derivatives.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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